ethyl 2-(4-(methoxycarbonyl)dihydro-2(3H)-thienylidene)hydrazinecarboxylate

• Molecular Formula: C9H14N2O4S
• Molecular Weight: 246.29 g/mol
• IUPAC Name: methyl (5E)-5-(ethoxycarbonylhydrazinylidene)thiolane-3-carboxylate
• InChI: InChI=1S/C9H14N2O4S/c1-3-15-9(13)11-10-7-4-6(5-16-7)8(12)14-2/h6H,3-5H2,1-2H3,(H,11,13)/b10-7+
• InChI Key: NWYVCGZRWZCUBP-JXMROGBWSA-N
• Isomeric SMILES: CCOC(=O)N/N=C/1\CC(CS1)C(=O)OC
• SMILES: CCOC(=O)NN=C1CC(CS1)C(=O)OC

Description

Ethyl 2-(4-(methoxycarbonyl)dihydro-2(3H)-thienylidene)hydrazinecarboxylate is a chemical compound that has gained significant attention in the research community due to its potential applications in various fields. This compound is also known as ethyl 2-(4-carboxylatodihydrothienylidene) hydrazinecarboxylate, and its molecular formula is C11H14N2O4S.

Mechanism of Action

The mechanism of action of ethyl 2-(4-(methoxycarbonyl)dihydro-2(3H)-thienylidene)hydrazinecarboxylate is not fully understood. However, it is believed that this compound acts as an electron donor in organic semiconductors.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of ethyl 2-(4-(methoxycarbonyl)dihydro-2(3H)-thienylidene)hydrazinecarboxylate. However, it is known that this compound has low toxicity and is relatively stable under normal conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-(4-(methoxycarbonyl)dihydro-2(3H)-thienylidene)hydrazinecarboxylate in lab experiments is its ease of synthesis. This compound can be synthesized using simple reaction conditions and is relatively inexpensive. However, one of the limitations of using this compound is its low solubility in common solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on ethyl 2-(4-(methoxycarbonyl)dihydro-2(3H)-thienylidene)hydrazinecarboxylate. One potential area of research is the synthesis of new thienylidene-containing compounds using this compound as a building block. Another area of research is the application of this compound in organic electronics, such as the development of new organic semiconductors. Additionally, further studies on the mechanism of action and potential biochemical and physiological effects of this compound are needed to fully understand its potential applications.

Synthesis Methods

The synthesis of ethyl 2-(4-(methoxycarbonyl)dihydro-2(3H)-thienylidene)hydrazinecarboxylate involves the reaction of ethyl diethoxyacetate with 4-(methoxycarbonyl) hydrazinylidene-2,3-dihydrothiophene-3-carboxylate. The reaction is carried out in the presence of a catalyst and under specific reaction conditions. The yield of this reaction is approximately 60%, and the purity of the product can be improved through recrystallization.

Scientific Research Applications

Ethyl 2-(4-(methoxycarbonyl)dihydro-2(3H)-thienylidene)hydrazinecarboxylate has been extensively studied for its potential applications in various fields. In the field of organic electronics, this compound has been used as a building block for the synthesis of organic semiconductors. It has also been used as a starting material for the synthesis of other thienylidene-containing compounds.